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Compound of Interest

2-Benzyl-2-dimethylamino-1-(4-
Compound Name: )
morpholinophenyl)-1-butanone

Cat. No.: B048418

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing UV exposure time for formulations containing Irgacure 369.

Frequently Asked Questions (FAQSs)

Q1: What is Irgacure 369 and for what is it used?

Al: Irgacure 369 is a highly efficient, free-radical Type | photoinitiator used to initiate the
photopolymerization of unsaturated resins upon exposure to UV light.[1][2][3] Chemically, it is
2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-butanone-1.[4] It is particularly effective in
pigmented UV-curable systems, such as inks, coatings, photoresists, and printing plates.[1][4]
[5] Its strong absorption characteristics make it well-suited for curing thick and pigmented
formulations.[5]

Q2: At which UV wavelength is Irgacure 369 most effective?

A2: Irgacure 369 has absorption peaks at approximately 232 nm and 323 nm.[6] Its broad
absorption spectrum makes it effective for curing with various UV sources.[5] It is particularly
adept at capturing long-wave UV light (350-380 nm), which is beneficial for achieving deep
curing in thick or pigmented coatings.[1]

Q3: What is the recommended concentration of Irgacure 369 in a formulation?
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A3: The optimal concentration of Irgacure 369 depends on the specific application and
formulation. However, general starting recommendations are provided in the table below. It is
always advisable to conduct a ladder study to determine the optimal concentration for your
specific system.[5]

Application Recommended Concentration (% wiw)

Offset Inks 2.0 - 4.0%[2][4]

2.0-4.0% (+ 1.0 - 3.0% of a co-initiator like

Screen Inks Irgacure 184)[2][4]
Pigmented Coatings 1.0 - 4.0%[2][4]
Photopolymers for Imaging 0.5 - 5.0%([2][4]
Thick Sections (>125 microns) 2.0 - 5.0%[5]

Q4: How does UV exposure time affect the final properties of the cured material?

A4: UV exposure time is a critical parameter that directly influences the degree of conversion
and, consequently, the mechanical properties of the cured material.[7][8]

« Insufficient exposure can lead to incomplete polymerization, resulting in a soft or weak
material with a tacky surface.[7]

o Optimal exposure leads to a high degree of conversion, resulting in robust mechanical
properties, such as hardness and flexural strength.[8][9]

o Excessive exposure can sometimes lead to polymer degradation, causing the material to
become brittle.[7]

Troubleshooting Guide

This guide addresses common issues encountered during the UV curing of Irgacure 369
formulations.

Problem: Incomplete or No Polymerization
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Possible Causes & Solutions
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Cause Suggested Solution

Increase the UV exposure time or the intensity
o of the UV lamp. Ensure the UV source is
Insufficient UV Energy i .
properly calibrated and emitting the correct

power.[7]

Verify that the emission spectrum of your UV

lamp aligns with the absorption spectrum of

Irgacure 369 (peaks around 232 nm and 323
Incorrect UV Wavelength o )

nm).[6] While it can be activated by longer

wavelengths (e.g., 365 nm), efficiency may vary.

[1][10]

The concentration of Irgacure 369 may be too
o ) low for your system. Incrementally increase the
Low Photoinitiator Concentration ] o
concentration within the recommended range for

your application.[7]

Oxygen in the atmosphere can inhibit free-
radical polymerization, especially at the surface,
leading to tackiness.[11] To mitigate this, you
can: - Cure the formulation in an inert

Oxygen Inhibition atmosphere (e.g., under a nitrogen blanket).[11]
- Increase the UV intensity to generate free
radicals more rapidly. - Use a physical barrier,
like a transparent film, to block oxygen from the
surface.[11]

An excessively high concentration of the
photoinitiator can cause the surface to cure very
) . ) rapidly, blocking UV light from penetrating
"Filter Effect" from High Pl Concentration ) ) )
deeper into the formulation. This prevents
through-curing.[5] Reduce the photoinitiator

concentration if you suspect this is occurring.

UV Absorption by Other Components Pigments, fillers, or other additives in your
formulation may absorb UV radiation, reducing
the amount of energy available to activate the

Irgacure 369. Consider using a co-initiator or
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adjusting the concentration of the absorbing

components.
Problem: Cured Material is Too Soft or Weak
Possible Causes & Solutions
Cause Suggested Solution

This is often a result of insufficient UV exposure.
Low Crosslinking Density Increase the exposure time or UV intensity to

promote a higher degree of conversion.[7]

The concentration of monomers or oligomers
] ) may be too low. Re-evaluate the resin
Suboptimal Formulation . o _
composition to ensure sufficient polymerizable

groups are present.

Ensure the Irgacure 369 is fully dissolved and
has been stored correctly, protected from light.
[4] Consider trying a different type or a
Inefficient Photoinitiation combination of photoinitiators. For thick
sections, combining Irgacure 369 with a
photoinitiator like Irgacure 819 can improve

through-cure.[5]

Problem: Cured Material is Brittle

Possible Causes & Solutions
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Cause Suggested Solution

Over-curing can lead to polymer chain
Excessive UV Exposure degradation. Reduce the UV exposure time or

intensity.[7]

A very high concentration of multifunctional

monomers or a high degree of conversion can
High Crosslinking Density result in a brittle network. Consider adjusting the

formulation to include more flexible monomers

or reducing the photoinitiator concentration.

Experimental Protocols

Protocol 1: Determining Optimal Irgacure 369 Concentration

Objective: To identify the ideal concentration of Irgacure 369 for a given formulation by

evaluating the degree of cure.
Methodology:

Preparation of Formulations: Prepare a series of identical resin formulations, varying only the
concentration of Irgacure 369. A typical range to test would be 0.5%, 1.0%, 2.0%, 3.0%, and
4.0% (w/w). Ensure the photoinitiator is fully dissolved in the resin mixture.

Sample Preparation: Apply a consistent thickness of each formulation onto the desired
substrate. For example, use a micrometer-adjustable film applicator to create a 50 pum thick

film.

UV Curing: Expose each sample to a UV source with a fixed intensity and wavelength (e.g.,
a 365 nm LED lamp at 100 mW/cm?) for a predetermined time (e.g., 30 seconds).

Assessment of Cure:

o Surface Cure: Immediately after exposure, gently touch the surface with a cotton swab. A
tack-free surface indicates good surface cure.
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o Through Cure (Solvent Rub Test): After a set period (e.g., 1 hour), use a cloth soaked in a
suitable solvent (e.g., acetone or isopropanol) and perform a set number of double rubs
(e.g., 50) with consistent pressure. Evaluate the film for any signs of degradation,

softening, or removal.

e Analysis: The optimal concentration is the lowest concentration that achieves a tack-free
surface and excellent solvent resistance.

Protocol 2: Optimizing UV Exposure Time

Objective: To determine the minimum UV exposure time required to achieve a fully cured
formulation.

Methodology:

o Formulation Preparation: Prepare the resin formulation with the optimal Irgacure 369
concentration determined in Protocol 1.

o Sample Preparation: Prepare multiple identical samples with a consistent film thickness as

described previously.

o UV Curing: Expose the samples to a UV source with a fixed intensity and wavelength. Vary
the exposure time for each sample (e.g., 5, 10, 20, 30, 60, and 90 seconds).

o Assessment of Cure: Evaluate both surface cure and through cure for each exposure time as
described in Protocol 1.

e Analysis: The optimal exposure time is the shortest time that results in a tack-free, fully cured
film with good solvent resistance. A study on UDMA/TEG-DMA composite resins found that
increasing UV exposure time up to a certain point (90 minutes in their specific case)
improved the degree of conversion and mechanical properties.[8][9]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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369-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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